molecular formula C5H8O4 B8456527 3,3-Dihydroxycyclobutanecarboxylic acid

3,3-Dihydroxycyclobutanecarboxylic acid

Cat. No.: B8456527
M. Wt: 132.11 g/mol
InChI Key: KJRYISBIOZOVPH-UHFFFAOYSA-N
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Description

3,3-Dihydroxycyclobutanecarboxylic acid is a useful research compound. Its molecular formula is C5H8O4 and its molecular weight is 132.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H8O4

Molecular Weight

132.11 g/mol

IUPAC Name

3,3-dihydroxycyclobutane-1-carboxylic acid

InChI

InChI=1S/C5H8O4/c6-4(7)3-1-5(8,9)2-3/h3,8-9H,1-2H2,(H,6,7)

InChI Key

KJRYISBIOZOVPH-UHFFFAOYSA-N

Canonical SMILES

C1C(CC1(O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 20% HCl (7 ml) was added bis(1-methylethyl) 3,3-dimethoxycyclobutane-1,1-dicarboxylate (2.5 g, 8.7 mmol) at RT. The resulting mixture was heated at 100° C. overnight and then cooled to RT and extracted with diethyl ether (3×20 ml). The organic phases were combined, dried (Na2SO4), filtered and concentrated at reduced pressure. The resulting light brown oil was slurried in DCM (2 ml) and the resulting solid collected by filtration, washed with pentane and dried at reduced pressure to yield a pale brown solid (530 mg, 47%).
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7 mL
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2.5 g
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47%

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